N-[2-chloro-5-(trifluoromethyl)phenyl]-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C15H10ClF3N2O4/c1-25-13-5-2-8(6-12(13)21(23)24)14(22)20-11-7-9(15(17,18)19)3-4-10(11)16/h2-7H,1H3,(H,20,22)
• InChI Key: QDEQHDXPWWHJLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClF3N2O4
• Molecular Weight: 374.70 g/mol

Description

The compound “N-[2-chloro-5-(trifluoromethyl)phenyl]-4-methoxy-3-nitrobenzamide” is an organic compound containing a benzamide group (a carboxamide group attached to a benzene ring) and a trifluoromethyl group attached to the benzene ring. The presence of the nitro group and methoxy group on the benzene ring could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, which is a planar, cyclic structure with alternating double bonds. The trifluoromethyl, nitro, and methoxy groups, as well as the benzamide group, would be attached to this ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the electron-withdrawing nature of the trifluoromethyl and nitro groups, and the electron-donating nature of the methoxy group. The benzamide group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. It’s important to refer to the relevant safety data sheets and follow appropriate safety precautions when handling such compounds.

Future Directions

The future research directions for this compound could include further studies to understand its properties, reactivity, and potential applications. If it’s intended to be a drug, it would require extensive testing to evaluate its safety and efficacy.